Cas no 32186-94-0 (9H-Purin-6-amine,2-chloro-N,N,9-trimethyl-)

9H-Purin-6-amine,2-chloro-N,N,9-trimethyl- structure
32186-94-0 structure
Product Name:9H-Purin-6-amine,2-chloro-N,N,9-trimethyl-
CAS No:32186-94-0
MF:C8H10ClN5
MW:211.651499271393
CID:309334
PubChem ID:147406
Update Time:2025-04-19

9H-Purin-6-amine,2-chloro-N,N,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,2-chloro-N,N,9-trimethyl-
    • 2-chloro-N,N,9-trimethylpurin-6-amine
    • 2-Chloro-N,N,9-trimethyl-9H-purin-6-amine
    • DTXSID60185963
    • 32186-94-0
    • SCHEMBL13828304
    • 9H-Purin-6-amine, 2-chloro-N,N,9-trimethyl-
    • Inchi: 1S/C8H10ClN5/c1-13(2)6-5-7(12-8(9)11-6)14(3)4-10-5/h4H,1-3H3
    • InChI Key: ZBRXWGUFGVKAQR-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C(=N1)N(C)C=N2)N(C)C

Computed Properties

  • Exact Mass: 211.0627
  • Monoisotopic Mass: 211.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.8Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 330.6°Cat760mmHg
  • Flash Point: 153.8°C
  • Refractive Index: 1.679
  • PSA: 46.84
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